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CAS No.: 1190089-70-3

Cat. No.: B3346423

Get Quote

For: Researchers, scientists, and drug development professionals engaged in nucleic acid

therapeutics and diagnostics.

Introduction: The Imperative for Enhanced
Oligonucleotide Stability
Standard DNA and RNA oligonucleotides are powerful tools in molecular biology and are the

foundation of many therapeutic strategies. However, their in vivo application is often hampered

by rapid degradation by nucleases.[1] To overcome this limitation, chemical modifications to the

oligonucleotide backbone have been developed. Among these, 2'-deoxy-2'-

fluoroarabinonucleic acid (FANA) has emerged as a particularly effective modification.[2][3]

FANA is a DNA analogue where the 2'-hydroxyl group of the ribose sugar is replaced by a

fluorine atom in the "up" or arabino configuration.[4] This seemingly subtle change imparts

remarkable properties to the oligonucleotide, including significantly increased resistance to
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nuclease degradation and enhanced thermal stability of the duplex formed with a target RNA or

DNA strand.[5][6][7] Critically, FANA-modified oligonucleotides, particularly when incorporated

into chimeric structures with DNA, retain the ability to recruit RNase H, an enzyme that cleaves

the RNA strand of a DNA/RNA duplex, a key mechanism for antisense therapeutics.[2][6]

These application notes provide a comprehensive guide to the synthesis, purification, and

characterization of chimeric DNA-FANA oligonucleotides, offering insights into the chemical

principles and practical steps necessary for their successful production.

The Chemistry of Stability: Why FANA Works
The enhanced stability of FANA-containing oligonucleotides stems from the unique properties

of the 2'-fluoroarabinose sugar. The fluorine atom is highly electronegative, which alters the

sugar pucker and the overall helical geometry of the oligonucleotide. This conformational

change makes the phosphodiester backbone less accessible to nucleases, thereby increasing

its resistance to enzymatic degradation.[1][5]

Furthermore, the presence of the 2'-fluoro group in the arabino configuration contributes to a

more A-form helical structure, which is characteristic of RNA duplexes. This pre-organization of

the FANA nucleotide into an RNA-like conformation leads to a higher binding affinity (increased

thermal stability, or Tm) for complementary RNA targets.[6]

Synthesis of Chimeric DNA-FANA Oligonucleotides
The synthesis of chimeric DNA-FANA oligonucleotides is typically performed using automated

solid-phase phosphoramidite chemistry, a well-established method for oligonucleotide

synthesis. The overall workflow is similar to standard DNA synthesis but with key modifications

to accommodate the FANA phosphoramidite monomers.

Caption: Automated Solid-Phase Synthesis Workflow for Chimeric Oligonucleotides.

Protocol 1: Automated Solid-Phase Synthesis
This protocol outlines the steps for synthesizing a chimeric DNA-FANA oligonucleotide on a

standard automated DNA synthesizer.

Materials:
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DNA phosphoramidites (dA, dG, dC, dT)

FANA phosphoramidites (araFA, araFG, araFC, araFU)[8]

Controlled Pore Glass (CPG) solid support functionalized with the initial nucleoside

Standard DNA synthesis reagents:

Deblocking solution (e.g., 3% trichloroacetic acid in dichloromethane)

Activator solution (e.g., 0.45 M 5-ethylthio-1H-tetrazole in acetonitrile)

Capping solutions (Cap A: acetic anhydride/lutidine/THF; Cap B: 16% N-methylimidazole

in THF)

Oxidizing solution (e.g., 0.02 M iodine in THF/water/pyridine) or Sulfurizing solution (e.g.,

3-((dimethylamino-methylidene)amino)-3H-1,2,4-dithiazole-3-thione (DDTT) for

phosphorothioate linkages)

Anhydrous acetonitrile

Procedure:

Synthesizer Setup: Program the DNA synthesizer with the desired chimeric sequence,

ensuring that the appropriate bottles are filled with DNA and FANA phosphoramidites and the

correct synthesis cycle is selected for each monomer type.

Detritylation: The 5'-dimethoxytrityl (DMT) protecting group is removed from the support-

bound nucleoside by treatment with the deblocking solution.

Coupling: The next phosphoramidite in the sequence (either DNA or FANA) is activated by

the activator solution and coupled to the free 5'-hydroxyl group of the growing oligonucleotide

chain. Note: FANA phosphoramidites may require a longer coupling time than standard DNA

phosphoramidites to achieve high coupling efficiency.[8]

Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping solutions to

prevent the formation of deletion mutants in subsequent cycles.
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Oxidation/Sulfurization: The newly formed phosphite triester linkage is converted to a more

stable phosphate triester by oxidation or a phosphorothioate triester by sulfurization.

Cycle Repetition: Steps 2-5 are repeated for each subsequent monomer in the sequence

until the full-length chimeric oligonucleotide is synthesized.

Final Detritylation: The terminal 5'-DMT group is removed.

Cleavage, Deprotection, and Purification
Following synthesis, the oligonucleotide must be cleaved from the solid support and the

protecting groups on the nucleobases and phosphate backbone must be removed. Purification

is then essential to isolate the full-length product from shorter sequences and other impurities.

Protocol 2: Cleavage and Deprotection
Materials:

Concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine

(AMA)

Anhydrous triethylamine trihydrofluoride (TEA·3HF) in a suitable solvent (e.g., DMSO) for

removal of 2'-silyl protecting groups if used during FANA monomer synthesis.[9]

Procedure:

Cleavage from Support: The CPG support is treated with concentrated ammonium hydroxide

or AMA at elevated temperature (e.g., 55°C) for several hours to cleave the oligonucleotide

from the support and remove the exocyclic amine protecting groups from the nucleobases.

[10]

Supernatant Collection: The supernatant containing the deprotected oligonucleotide is

collected.

Drying: The solution is dried under vacuum.

Desilylation (if applicable): If 2'-silyl protecting groups were used in the FANA monomer

synthesis, the dried oligonucleotide is treated with TEA·3HF to remove these groups.[9]
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Protocol 3: Purification by Denaturing Polyacrylamide
Gel Electrophoresis (PAGE)
Denaturing PAGE is a high-resolution method for purifying oligonucleotides.[11]

Materials:

Polyacrylamide/urea gel (concentration dependent on oligonucleotide length)

TBE buffer (Tris/Borate/EDTA)

Gel loading buffer (e.g., formamide with tracking dyes)

UV shadowing equipment or fluorescently tagged oligonucleotide for visualization

Procedure:

Gel Preparation: A denaturing polyacrylamide gel is prepared.

Sample Preparation: The deprotected oligonucleotide is dissolved in gel loading buffer.

Electrophoresis: The sample is loaded onto the gel and electrophoresis is performed until the

desired separation is achieved.

Visualization and Excision: The oligonucleotide bands are visualized by UV shadowing, and

the band corresponding to the full-length product is excised from the gel.

Elution: The oligonucleotide is eluted from the gel slice by crush-and-soak method in a

suitable buffer (e.g., 0.5 M ammonium acetate).

Desalting: The eluted oligonucleotide is desalted using a C18 Sep-Pak cartridge or

equivalent.

Characterization and Quality Control
Proper characterization is crucial to confirm the identity and purity of the synthesized chimeric

oligonucleotide.
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Parameter Method Purpose

Purity
Anion-Exchange HPLC,

Capillary Electrophoresis (CE)

To determine the percentage

of the full-length product and

identify any shorter sequences

or other impurities.

Identity
Mass Spectrometry (MALDI-

TOF or ESI-MS)

To confirm the molecular

weight of the synthesized

oligonucleotide, verifying the

correct sequence and

incorporation of FANA

modifications.

Thermal Stability (Tm)
UV-Vis Spectroscopy with a

thermal melt program

To determine the melting

temperature of the chimeric

oligonucleotide when

hybridized to its

complementary target strand.

[12][13][14]

Nuclease Resistance

Incubation with nucleases

followed by PAGE or HPLC

analysis

To assess the stability of the

chimeric oligonucleotide in the

presence of nucleases

compared to an unmodified

DNA control.[1][5]

Applications in Research and Drug Development
Chimeric DNA-FANA oligonucleotides are valuable tools for a range of applications due to their

enhanced stability and potent biological activity.

Caption: Key Applications of Chimeric DNA-FANA Oligonucleotides.

Antisense Oligonucleotides (ASOs): FANA-DNA gapmers, with a central DNA region flanked

by FANA wings, are particularly effective ASOs. The FANA wings provide nuclease

resistance and high binding affinity, while the central DNA gap activates RNase H-mediated

cleavage of the target mRNA.[2][15]
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Small Interfering RNAs (siRNAs): Incorporating FANA modifications into siRNA duplexes can

enhance their stability in serum and improve their gene-silencing potency.[1]

Aptamers: The increased chemical stability of FANA-containing oligonucleotides makes them

attractive candidates for the development of robust aptamers for diagnostic and therapeutic

applications.[16]

Drug Development: The favorable properties of FANA-modified oligonucleotides have led to

their investigation in various therapeutic areas, including neurodegenerative disorders,

cancer, and viral infections.[17][18][19][20]

Conclusion
The synthesis of chimeric DNA-FANA oligonucleotides represents a significant advancement in

nucleic acid chemistry, providing researchers and drug developers with powerful molecules that

possess enhanced stability and potent biological activity. By following the protocols and

understanding the principles outlined in these application notes, scientists can confidently

produce and characterize these valuable tools for a wide range of applications, from basic

research to the development of next-generation therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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